Cas no 1621363-56-1 (5-(Methylthio)thiophene-2-carboximidamide hydrochloride)

• Product Name: 5-(Methylthio)thiophene-2-carboximidamide hydrochloride
• CAS No: 1621363-56-1
• MF: C₆H₉ClN₂S₂
• MW: 208.732057332993
• CID: 6239650
• PubChem ID: 22456134
• Update Time: 2025-05-23

5-(Methylthio)thiophene-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7855116
• 1621363-56-1
• BCWPEPLUHHZPDG-UHFFFAOYSA-N
• 5-(methylthio)thiophene-2-carboximidamide hydrochloride
• 5-(methylsulfanyl)thiophene-2-carboximidamide hydrochloride
• EN300-7470468
• 5-(Methylthio)thiophene-2-carboximidamide hydrochloride

• Inchi： 1S/C6H8N2S2.ClH/c1-9-5-3-2-4(10-5)6(7)8;/h2-3H,1H3,(H3,7,8);1H
• InChI Key： BCWPEPLUHHZPDG-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC=C1C(=N)N)SC

Computed Properties

• Exact Mass: 207.9895683g/mol
• Monoisotopic Mass: 207.9895683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-(Methylthio)thiophene-2-carboximidamide hydrochloride

5-(Methylthio)thiophene-2-carboximidamide Hydrochloride (CAS No. 1621363-56-1): A Comprehensive Overview

5-(Methylthio)thiophene-2-carboximidamide hydrochloride (CAS No. 1621363-56-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(Methylthio)thiophene-2-carboximidamide hydrochloride is defined by a thiophene ring substituted with a methylthio group and a carboximidamide moiety, which is further derivatized as the hydrochloride salt. This combination of functional groups imparts unique properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the pharmacological properties of 5-(Methylthio)thiophene-2-carboximidamide hydrochloride. One notable area of research involves its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 5-(Methylthio)thiophene-2-carboximidamide hydrochloride has also been investigated for its anti-inflammatory effects. Research conducted at a leading pharmaceutical institute revealed that this compound exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines and chemokines. These findings open up new avenues for its use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-(Methylthio)thiophene-2-carboximidamide hydrochloride has been another focus of recent studies. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its successful translation into clinical applications. Specifically, it demonstrates good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens.

To further validate its therapeutic potential, several preclinical studies have been conducted to evaluate the safety and efficacy of 5-(Methylthio)thiophene-2-carboximidamide hydrochloride. These studies have consistently shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. This favorable safety profile supports its advancement into clinical trials.

In the context of drug development, the synthesis and optimization of 5-(Methylthio)thiophene-2-carboximidamide hydrochloride have been extensively studied. Chemists have developed efficient synthetic routes to produce this compound on a larger scale, ensuring its availability for further research and potential commercialization. Additionally, efforts are underway to identify structural analogs with enhanced potency and selectivity, which could lead to the development of more effective therapeutic agents.

The growing body of evidence supporting the therapeutic potential of 5-(Methylthio)thiophene-2-carboximidamide hydrochloride has sparked interest from both academic researchers and pharmaceutical companies. Collaborative efforts are being made to advance this compound through various stages of drug development, from preclinical testing to clinical trials. The ultimate goal is to bring this promising molecule to market as a novel treatment option for patients suffering from debilitating diseases.

In conclusion, 5-(Methylthio)thiophene-2-carboximidamide hydrochloride (CAS No. 1621363-56-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising pharmacological properties and favorable safety profile, positions it as a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes in various disease conditions.